Cas no 52091-04-0 (4,5-Dimethyl -1h-pyrrole-3-propionic acid)
52091-04-0 structure
Product Name:4,5-Dimethyl -1h-pyrrole-3-propionic acid
CAS No:52091-04-0
MF:C9H13NO2
MW:167.205022573471
CID:2189479
PubChem ID:44718691
Update Time:2025-04-21
4,5-Dimethyl -1h-pyrrole-3-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dimethyl -1h-pyrrole-3-propionic acid
- 52091-04-0
- DB-305261
- 2,3-dimethyl-pyrrole-4-propionic acid
- SCHEMBL1171886
-
- Inchi: 1S/C9H13NO2/c1-6-7(2)10-5-8(6)3-4-9(11)12/h5,10H,3-4H2,1-2H3,(H,11,12)
- InChI Key: FULCXYHVUSUUBM-UHFFFAOYSA-N
- SMILES: OC(CCC1=CNC(C)=C1C)=O
Computed Properties
- Exact Mass: 167.094628657Da
- Monoisotopic Mass: 167.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 53.1Ų
4,5-Dimethyl -1h-pyrrole-3-propionic acid Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
52091-04-0 (4,5-Dimethyl -1h-pyrrole-3-propionic acid) Related Products
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